Cas no 1007884-62-9 (2-(dimethylcarbamoylamino)-3-methylbutanoic Acid)

• Product Name: 2-(dimethylcarbamoylamino)-3-methylbutanoic Acid
• CAS No: 1007884-62-9
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 1127162
• PubChem ID: 15200174
• Update Time: 2025-04-20

2-(dimethylcarbamoylamino)-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylcarbamoylamino)-3-methylbutanoic Acid
• A1-16104
• (2S)-2-(dimethylcarbamoylamino)-3-methylbutanoic acid
• (2S)-2-[(dimethylcarbamoyl)amino]-3-methylbutanoic acid
• 1007884-62-9
• SCHEMBL754184
• AKOS010443984

• Inchi： 1S/C8H16N2O3/c1-5(2)6(7(11)12)9-8(13)10(3)4/h5-6H,1-4H3,(H,9,13)(H,11,12)/t6-/m0/s1
• InChI Key： QXFZOJHYVBKGDH-LURJTMIESA-N
• SMILES： OC([C@H](C(C)C)NC(N(C)C)=O)=O

Computed Properties

• Exact Mass: 188.116092g/mol
• Monoisotopic Mass: 188.116092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.22g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų